Cas no 5963-68-8 (1-Pentanamine, N-(3-methylbutyl)-)

• Product Name: 1-Pentanamine, N-(3-methylbutyl)-
• CAS No: 5963-68-8
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 1615917
• PubChem ID: 28437900
• Update Time: 2025-04-21

1-Pentanamine, N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, N-(3-methylbutyl)-
• N-(3-methylbutyl)pentan-1-amine
• SCHEMBL3700588
• DTXSID20651452
• 5963-68-8
• Amylisoamylamine
• AKOS000231797
• HGSGFXMOWDSDDM-UHFFFAOYSA-N

• Inchi： 1S/C10H23N/c1-4-5-6-8-11-9-7-10(2)3/h10-11H,4-9H2,1-3H3
• InChI Key： HGSGFXMOWDSDDM-UHFFFAOYSA-N
• SMILES： N(CCCCC)CCC(C)C

Computed Properties

• Exact Mass: 157.18319
• Monoisotopic Mass: 157.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03